2-Anilino-5-nitrobenzonitrile
Cat. No. B2853421
M. Wt: 239.234
InChI Key: WTLOSFZRBXOZTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07053098B1
Procedure details
2-Chloro-5-nitrobenzonitrile (Aldrich) (3.64 grams (hereinafter “g”), 20 millimoles (hereinafter “mmol”), aniline (2 milliliter (hereinafter “mL”), 22 mmol), N-methylpyrollidine (10 mL) and diisopropylethylamine (4 mL) were combined and heated to 120° under Ar for 18 hours (hereinafter “h”), cooled, poured into EtOAc (150 mL), washed with H2O (3×50 mL) and saturated aqueous (hereinafter “satd. aq.) NaCl (50 mL), dried (Na2SO4), concentrated, and the residue was triturated with hexane, filtered and the solid was washed with hexane and dried in vacuo to afford 4.23 g (88%) of the title compound as a light green solid. 1H NMR (400) MHz, δ: 8.45 (finely split doublet, 1), 8.19 (dd, 1), 7.48 (m,3), 7.28 (d,2), 7.06 (d, 1), 6.96 (br s,1).
Name
Yield
88%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5].[NH2:13][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.CN1CCCC1.C(N(C(C)C)CC)(C)C>CCOC(C)=O>[N+:10]([C:7]1[CH:8]=[CH:9][C:2]([NH:13][C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)=[C:3]([CH:6]=1)[C:4]#[N:5])([O-:12])=[O:11]
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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|
|
Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=CC=C1
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Step Three
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Name
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|
|
Quantity
|
10 mL
|
|
Type
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reactant
|
|
Smiles
|
CN1CCCC1
|
Step Four
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Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N(CC)C(C)C
|
Step Five
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Name
|
|
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Quantity
|
150 mL
|
|
Type
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solvent
|
|
Smiles
|
CCOC(=O)C
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Conditions
Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to 120° under Ar for 18 hours (hereinafter “h”)
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|
Duration
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18 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
cooled
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WASH
|
Type
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WASH
|
|
Details
|
washed with H2O (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
aq.) NaCl (50 mL), dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was triturated with hexane
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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WASH
|
Type
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WASH
|
|
Details
|
the solid was washed with hexane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried in vacuo
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C=1C=CC(=C(C#N)C1)NC1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.23 g | |
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
